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An In-depth Technical Guide to 1-Boc-3-(hydroxymethyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Boc-3-(hydroxymethyl)pyrrolidine, also known as tert-butyl 3-(hydroxymethyl)pyrrolidine-1-

carboxylate, is a versatile heterocyclic building block crucial in medicinal chemistry and organic

synthesis. Its unique structure, featuring a pyrrolidine ring with a strategically placed

hydroxymethyl group and a Boc-protecting group, allows for selective functionalization and the

creation of complex molecular architectures.[1][2] This guide provides a comprehensive

overview of its chemical properties, synthesis, and significant applications, particularly in the

development of novel therapeutics.

Core Chemical Identity and Properties
1-Boc-3-(hydroxymethyl)pyrrolidine is primarily available as a racemic mixture and as

individual enantiomers, each with distinct CAS numbers. The tert-butoxycarbonyl (Boc)

protecting group enhances its stability and solubility in organic solvents, making it an ideal

intermediate for multi-step syntheses.[1] The presence of the primary alcohol offers a reactive

site for further modifications, such as oxidation, esterification, or etherification.[3]
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The molecular structure consists of a five-membered pyrrolidine ring. The nitrogen atom is

protected by a tert-butoxycarbonyl (Boc) group, and a hydroxymethyl (-CH₂OH) group is

attached to the carbon at the 3-position.

Molecular Formula: C₁₀H₁₉NO₃[1]

Molecular Weight: 201.26 g/mol [1]

Physicochemical and Identification Data
The properties of the racemic compound and its common enantiomers are summarized below

for easy comparison.
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Property Racemic (S)-Enantiomer
(R)-
Enantiomer

Reference(s)

CAS Number 114214-69-6 199174-24-8 138108-72-2 [1][4][5]

Synonyms

tert-butyl 3-

(hydroxymethyl)p

yrrolidine-1-

carboxylate

(S)-1-Boc-3-

(hydroxymethyl)p

yrrolidine

(R)-1-Boc-3-

pyrrolidinemetha

nol

[1][4][5]

Appearance Colorless oil

Data not

consistently

available

Data not

consistently

available

[1]

Purity ≥ 98% (HPLC) ≥ 97%

Data not

consistently

available

[1][6]

Storage

Conditions
0 - 8 °C

Room

Temperature,

Sealed in dry

Data not

consistently

available

[1][4]

MDL Number MFCD02179040 MFCD03094726

Data not

consistently

available

[1][7]

PubChem ID 5237175 11216348

Data not

consistently

available

[1][7]

Synthesis and Experimental Protocols
The most common synthesis route involves the N-protection of 3-hydroxymethylpyrrolidine.

This method is efficient and yields a high-purity product.[3] An alternative pathway begins with

epichlorohydrin, which undergoes reduction and cyclization reactions.[8]

General Synthesis Workflow
The diagram below illustrates a typical synthetic pathway for preparing 1-Boc-3-
(hydroxymethyl)pyrrolidine from its unprotected precursor.
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General synthesis workflow for 1-Boc-3-(hydroxymethyl)pyrrolidine.

Detailed Experimental Protocol: Boc Protection of 3-
Hydroxymethylpyrrolidine
This protocol describes a standard procedure for the synthesis of 1-Boc-3-
(hydroxymethyl)pyrrolidine.

Materials:

3-Hydroxymethylpyrrolidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b054581?utm_src=pdf-body-img
https://www.benchchem.com/product/b054581?utm_src=pdf-body
https://www.benchchem.com/product/b054581?utm_src=pdf-body
https://www.benchchem.com/product/b054581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (TEA) or Sodium Hydroxide (NaOH)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, addition funnel, and standard glassware for extraction

and filtration.

Procedure:

Dissolution: Dissolve 3-hydroxymethylpyrrolidine (1.0 eq) in the chosen solvent (e.g., DCM)

in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0 °C in an ice bath.

Base Addition: Add the base (e.g., Triethylamine, 1.1 eq) to the solution.

Boc Anhydride Addition: Dissolve di-tert-butyl dicarbonate (1.1 eq) in a minimal amount of

the same solvent and add it dropwise to the reaction mixture via an addition funnel over 30

minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 12-16 hours.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is consumed.

Quenching and Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel.
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Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

Separate the organic layer, dry it over anhydrous MgSO₄ or Na₂SO₄, and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. If

necessary, purify the resulting oil via column chromatography on silica gel to yield the final

product, 1-Boc-3-(hydroxymethyl)pyrrolidine.[3]

Applications in Drug Discovery and Development
The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

FDA-approved drugs.[9] 1-Boc-3-(hydroxymethyl)pyrrolidine serves as a key building block

for synthesizing a wide range of biologically active molecules due to its favorable properties

and dual reactivity.[2][10]

Role as a Versatile Intermediate
The compound's Boc-protected amine and free hydroxyl group allow for sequential or

orthogonal chemical modifications. This makes it an invaluable starting material for creating

complex molecules with precise stereochemistry.[11] Its applications span multiple therapeutic

areas.

Neurological Disorders: It is crucial for synthesizing pyrrolidine derivatives that target

neurological pathways, including nicotinic acetylcholine receptors, which are implicated in

conditions like Alzheimer's disease and schizophrenia.[1][11]

Metabolic Diseases: It is a key intermediate in the synthesis of SR9009, a REV-ERB nuclear

receptor agonist with potential applications in treating metabolic and sleep disorders.[3]

Oncology: The compound is used to synthesize inhibitors of Fibroblast Growth Factor

Receptors (FGFR1/2/3/4), which are targets in cancer therapy.[12]

Peptide Chemistry: It is employed in peptide synthesis where the Boc group serves to

protect the amine during coupling reactions.[1]

The diagram below illustrates the logical flow of using this intermediate in a drug discovery

pipeline.
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Role of 1-Boc-3-(hydroxymethyl)pyrrolidine in a drug discovery workflow.
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Conclusion
1-Boc-3-(hydroxymethyl)pyrrolidine is a high-value chemical intermediate with significant

applications in modern pharmaceutical research. Its structural features provide chemists with a

reliable and versatile platform for the synthesis of novel, biologically active compounds. The

availability of high-purity starting materials like this is essential for streamlining the drug

discovery process, from initial lab-scale synthesis to the development of clinical candidates.[13]

As research into complex diseases evolves, the importance of such foundational building

blocks in creating next-generation therapeutics will continue to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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